Cas no 1213876-59-5 ((1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine)

(1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine structure
1213876-59-5 structure
Product Name:(1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine
CAS No:1213876-59-5
MF:C9H13ClFN
MW:189.657624959946
MDL:MFCD12757434
CID:1030359
PubChem ID:45072343
Update Time:2024-11-07

(1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(3-Fluoro-2-methylphenyl)ethanamine hydrochloride
    • (1R)-1-(3-fluoro-2-methylphenyl)ethanamine,hydrochloride
    • (R)-1-(3-Fluoro-2-methylphenyl)ethamine hydrochloride
    • DTXSID70704164
    • 1213876-59-5
    • (R)-1-(3-Fluoro-2-methylphenyl)ethanaminehydrochloride
    • (1r)-1-(3-fluoro-2-methylphenyl)ethylamine hydrochloride
    • (1R)-1-(3-Fluoro-2-methylphenyl)ethan-1-amine--hydrogen chloride (1/1)
    • AKOS015923148
    • (1r)-1-(3-fluoro-2-methylphenyl)ethylamine HCl
    • (1R)-1-(3-fluoro-2-methylphenyl)ethanamine;hydrochloride
    • (1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine
    • MDL: MFCD12757434
    • Inchi: 1S/C9H12FN.ClH/c1-6-8(7(2)11)4-3-5-9(6)10;/h3-5,7H,11H2,1-2H3;1H/t7-;/m1./s1
    • InChI Key: WVEQNNWSAFCZKG-OGFXRTJISA-N
    • SMILES: Cl.FC1=CC=CC(=C1C)[C@@H](C)N

Computed Properties

  • Exact Mass: 189.0720553g/mol
  • Monoisotopic Mass: 189.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 127
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1R)-1-(3-fluoro-2-methylphenyl)ethan-1-amine Pricemore >>

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Enamine
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